Cas no 16591-56-3 (Iron(III) 5,10,15,20-Tetrakis(4-methylphenyl)-21H,23H-porphine)

• Product Name: Iron(III) 5,10,15,20-Tetrakis(4-methylphenyl)-21H,23H-porphine
• CAS No: 16591-56-3
• MF: C₄₄H₂₈FeN₄
• MW: 668.564930915833
• CID: 87714
• PubChem ID: 10963411
• Update Time: 2025-04-18

Iron(III) 5,10,15,20-Tetrakis(4-methylphenyl)-21H,23H-porphine Chemical and Physical Properties

Names and Identifiers

• Iron(III) 5,10,15,20-Tetrakis(4-methylphenyl)-21H,23H-porphine
• IRON(II) MESO-TETRAPHENYLPORPHYRIN
• ,&#947
• ,&#948
• [5,10,15,20-Tetraphenylporphinato(2-)]iron
• Iron (II) tetraphenylprophyrin
• Iron tetraphenylporphine
• Iron, [5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-N21,N22,N23,N24]-, (SP-4-1)-
• Iron, [5,10,15,20-tetraphenylporphinato(2-)]-
• Tetraphenylporphineiron(II)
• -Tetraphenylporphyrinato(2-)]iron
• IRON TPP
• RARECHEM AS SA 0004
• Iron tetraphenylporphyrin
• PROTOPORPHYRIN IX FE(III) CHLORIDE
• TETRAPHENYLPORPHYRIN IRON III CHLORIDE
• IRON (III) TETRAPHENYLPORPHINE CHLORIDE
• MQP
• iron(2+);5,10,15,20-tetraphenylporphyrin-22,24-diide
• 5,10,15,20-tetraphenyl-21h,23h-porphine iron(iii)chloride
• [5,10,15,20-tetraphenylporphyrinato(2-)-kappa~4~N~21~,N~22~,N~23~,N~24~]iron
• 16591-56-3

• Inchi： 1S/C44H28N4.Fe/c1-5-13-29(14-6-1)41-33-21-23-35(45-33)42(30-15-7-2-8-16-30)37-25-27-39(47-37)44(32-19-11-4-12-20-32)40-28-26-38(48-40)43(31-17-9-3-10-18-31)36-24-22-34(41)46-36;/h1-28H;/q-2;+2/b41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40-;
• InChI Key： ZWYCMWUUWAFXIA-DAJBKUBHSA-N
• SMILES： [Fe+2].[N-]1C2C=CC1=C(C1C=CC=CC=1)C1C=CC(=C(C3C=CC=CC=3)C3=CC=C(C(C4C=CC=CC=4)=C4C=CC(C=2C2C=CC=CC=2)=N4)[N-]3)N=1 |c:17,42,t:5,37|

Computed Properties

• Exact Mass: 612.23164
• Monoisotopic Mass: 612.231397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 4
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 53.98
• LogP: 6.43530

Iron(III) 5,10,15,20-Tetrakis(4-methylphenyl)-21H,23H-porphine Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25